Highly stable hollow bifunctional cobalt sulfides for flexible supercapacitors and hydrogen evolution†
Journal of Materials Chemistry A Pub Date: 2016-05-17 DOI: 10.1039/C6TA03158G
Abstract
Hollow structures of NiAs-type cobalt sulfide have been synthesized by a facile hydrothermal method. These hollow structured cobalt sulfides exhibit excellent electrochemical properties for supercapacitor applications (867 F g−1) and respectable hydrogen evolution activity. The symmetrical supercapacitor device fabricated using cobalt sulfide nanostructures showed an areal capacitance of 260 mF cm−2 with good flexibility and high temperature stability. The specific capacitance of the supercapacitor is enhanced over 150%, when the temperature is increased from 10 to 70 °C.
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Journal Name：Journal of Materials Chemistry A
Research Products
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CAS no.: 129541-40-8
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CAS no.: 102153-44-6
